Cas no 2223879-99-8 (4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide)

• Product Name: 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide
• CAS No: 2223879-99-8
• MF: C₁₇H₁₈N₆O₂
• MW: 338.36
• CID: 5071316
• PubChem ID: 137859095
• Update Time: 2025-10-24

4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide Chemical and Physical Properties

Names and Identifiers

• 2223879-99-8
• 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide
• 2-Pyridinecarboxamide, N-methyl-4-[[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-3-pyrrolidinyl]oxy]-
• E82209
• CS-0179825
• N-methyl-4-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl]oxypyridine-2-carboxamide
• Z1883388510

• Inchi： 1S/C17H18N6O2/c1-18-17(24)14-8-11(2-5-19-14)25-12-4-7-23(9-12)16-13-3-6-20-15(13)21-10-22-16/h2-3,5-6,8,10,12H,4,7,9H2,1H3,(H,18,24)(H,20,21,22)
• InChI Key： QZMAWGZZPYFAAX-UHFFFAOYSA-N
• SMILES： N1C(N2CC(CC2)OC2C=C(N=CC=2)C(=O)NC)=C2C=CN=C2N=C1

Computed Properties

• Exact Mass: 338.14912384g/mol
• Monoisotopic Mass: 338.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96Ų

Additional information on 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide

Recent Advances in the Study of 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide (CAS: 2223879-99-8)

The compound 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide (CAS: 2223879-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolo[2,3-d]pyrimidine core, has demonstrated promising potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer treatment. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. Structural analyses have revealed that the pyrrolo[2,3-d]pyrimidine moiety plays a critical role in binding to the ATP-binding site of target kinases, thereby disrupting their activity. This selectivity is further enhanced by the presence of the picolinamide group, which contributes to improved binding affinity and specificity. These insights have paved the way for the development of next-generation kinase inhibitors with reduced off-target effects.

In addition to its kinase inhibitory properties, 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide has shown potential in addressing drug resistance mechanisms commonly observed in cancer therapy. Recent in vitro and in vivo studies have demonstrated its efficacy against resistant cell lines, suggesting its utility as a second-line treatment option. Researchers have also explored combination therapies, where this compound is used alongside other chemotherapeutic agents to enhance therapeutic outcomes and overcome resistance.

Pharmacokinetic studies have further highlighted the compound's favorable drug-like properties, including good oral bioavailability and metabolic stability. These attributes make it a promising candidate for further clinical development. However, challenges remain in optimizing its formulation to improve solubility and reduce potential side effects. Ongoing research is focused on addressing these issues through structural modifications and advanced drug delivery systems.

In conclusion, 4-((1-(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)pyrrolidin-3-yl)oxy)-N-methylpicolinamide represents a significant advancement in the field of targeted cancer therapy. Its unique structural features, combined with its promising biological activity, position it as a valuable tool for both basic research and clinical applications. Future studies will likely focus on expanding its therapeutic indications and advancing it through clinical trials to fully realize its potential.